3-ethoxy-1-hydroxy-N-(2-propylphenyl)-7-azaspiro[3.5]nonane-7-carboxamide

• IUPAC Name: 3-ethoxy-1-hydroxy-N-(2-propylphenyl)-7-azaspiro[3.5]nonane-7-carboxamide
• InChI: InChI=1S/C20H30N2O3/c1-3-7-15-8-5-6-9-16(15)21-19(24)22-12-10-20(11-13-22)17(23)14-18(20)25-4-2/h5-6,8-9,17-18,23H,3-4,7,10-14H2,1-2H3,(H,21,24)
• InChI Key: FTNDUKOBLJTLGD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=CC=C1NC(=O)N2CCC3(CC2)C(CC3OCC)O
• Molecular Formula: C20H30N2O3
• Molecular Weight: 346.5 g/mol

Description

3-ethoxy-1-hydroxy-N-(2-propylphenyl)-7-azaspiro[3.5]nonane-7-carboxamide is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-ethoxy-1-hydroxy-N-(2-propylphenyl)-7-azaspiro[3.5]nonane-7-carboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin. It may also have an effect on ion channels and receptors in the brain.
Biochemical and physiological effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been shown to have anticonvulsant effects and may improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-ethoxy-1-hydroxy-N-(2-propylphenyl)-7-azaspiro[3.5]nonane-7-carboxamide in lab experiments is its high purity and yield. This makes it easier to conduct experiments and obtain reliable results. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are many potential future directions for research on 3-ethoxy-1-hydroxy-N-(2-propylphenyl)-7-azaspiro[3.5]nonane-7-carboxamide. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another area of interest is its potential use as an analgesic and anti-inflammatory agent. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 3-ethoxy-1-hydroxy-N-(2-propylphenyl)-7-azaspiro[3.5]nonane-7-carboxamide involves the reaction of 2-propylphenyl hydrazine with ethyl 2-bromoacetate to form 2-propylphenyl hydrazine hydrobromide. This intermediate is then reacted with 7-bromo-3-hydroxy-1-aza-spiro[3.5]nonane to form the desired compound. The synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

3-ethoxy-1-hydroxy-N-(2-propylphenyl)-7-azaspiro[3.5]nonane-7-carboxamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.